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Compound of Interest

Compound Name: Promethazine Sulfoxide-d6

Cat. No.: B563530 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the physical characteristics, metabolic

pathway, and analytical methodologies related to Promethazine Sulfoxide-d6. This stable

isotope-labeled compound is a critical tool in pharmacokinetic and metabolic studies of its

parent drug, Promethazine.

Core Physical and Chemical Properties
Promethazine Sulfoxide-d6 is the deuterated form of Promethazine Sulfoxide, a major

metabolite of the first-generation antihistamine, Promethazine.[1][2] The incorporation of six

deuterium atoms provides a distinct mass shift, making it an ideal internal standard for mass

spectrometry-based quantitative analysis.

Data Summary
The fundamental physical and chemical data for Promethazine Sulfoxide-d6 are summarized

below for quick reference.
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Property Value Citations

Chemical Name

N,N,-Di(methyl-d6),α-methyl-

10H-phenothiazine-10-

ethanamine 5-Oxide

[3][4][5]

CAS Number 1189892-93-0 [3][4][5][6]

Molecular Formula C₁₇H₁₄D₆N₂OS [3][5][6][7]

Molecular Weight 306.46 g/mol [3][5][6][7]

Accurate Mass 306.1673 [3][6]

Appearance Dark Red Solid [4]

Purity
>95% (as determined by

HPLC)
[3]

Storage Temperature
-20°C or 2-8°C in an inert

atmosphere
[3][4]

Application

A labeled metabolite of

Promethazine, used as an

analytical standard.

[4][5]

Solubility
Soluble in Chloroform and

Methanol.
[8]

Metabolic Pathway of Promethazine
Promethazine undergoes extensive hepatic metabolism, primarily through S-oxidation, to form

Promethazine Sulfoxide.[1][2] This biotransformation is predominantly mediated by the

cytochrome P450 enzyme CYP2D6.[1][8][9] Due to significant first-pass metabolism in the liver,

the oral bioavailability of promethazine is only about 25%.[2][10] The sulfoxide metabolite is a

major circulating form of the drug found in plasma and urine.[1][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lgcstandards.com/GG/en/Promethazine-Sulfoxide-d6/p/TRC-P757012
https://www.pharmaffiliates.com/en/1189892-93-0-promethazine-sulfoxide-d6-pasti075050.html
https://www.scbt.com/p/promethazine-sulfoxide-d6-7640-51-9-unlabeled
https://www.lgcstandards.com/GG/en/Promethazine-Sulfoxide-d6/p/TRC-P757012
https://www.pharmaffiliates.com/en/1189892-93-0-promethazine-sulfoxide-d6-pasti075050.html
https://www.scbt.com/p/promethazine-sulfoxide-d6-7640-51-9-unlabeled
https://www.lgcstandards.com/FR/en/Promethazine-Sulfoxide-d6/p/TRC-P757012?queryID=7c56995d84932068457034751cd4e7a0
https://www.lgcstandards.com/GG/en/Promethazine-Sulfoxide-d6/p/TRC-P757012
https://www.scbt.com/p/promethazine-sulfoxide-d6-7640-51-9-unlabeled
https://www.lgcstandards.com/FR/en/Promethazine-Sulfoxide-d6/p/TRC-P757012?queryID=7c56995d84932068457034751cd4e7a0
https://axios-research.com/promethazine-ep-impurity-d-d6-promethazine-sulfoxide-d6
https://www.lgcstandards.com/GG/en/Promethazine-Sulfoxide-d6/p/TRC-P757012
https://www.scbt.com/p/promethazine-sulfoxide-d6-7640-51-9-unlabeled
https://www.lgcstandards.com/FR/en/Promethazine-Sulfoxide-d6/p/TRC-P757012?queryID=7c56995d84932068457034751cd4e7a0
https://axios-research.com/promethazine-ep-impurity-d-d6-promethazine-sulfoxide-d6
https://www.lgcstandards.com/GG/en/Promethazine-Sulfoxide-d6/p/TRC-P757012
https://www.lgcstandards.com/FR/en/Promethazine-Sulfoxide-d6/p/TRC-P757012?queryID=7c56995d84932068457034751cd4e7a0
https://www.pharmaffiliates.com/en/1189892-93-0-promethazine-sulfoxide-d6-pasti075050.html
https://www.lgcstandards.com/GG/en/Promethazine-Sulfoxide-d6/p/TRC-P757012
https://www.lgcstandards.com/GG/en/Promethazine-Sulfoxide-d6/p/TRC-P757012
https://www.pharmaffiliates.com/en/1189892-93-0-promethazine-sulfoxide-d6-pasti075050.html
https://www.pharmaffiliates.com/en/1189892-93-0-promethazine-sulfoxide-d6-pasti075050.html
https://www.scbt.com/p/promethazine-sulfoxide-d6-7640-51-9-unlabeled
https://www.caymanchem.com/product/39547/promethazine-sulfoxide
https://go.drugbank.com/drugs/DB01069
https://www.inchem.org/documents/pims/pharm/prometha.htm
https://go.drugbank.com/drugs/DB01069
https://www.caymanchem.com/product/39547/promethazine-sulfoxide
https://www.pharmacompass.com/chemistry-chemical-name/prothazine
https://www.inchem.org/documents/pims/pharm/prometha.htm
https://pubmed.ncbi.nlm.nih.gov/6849764/
https://go.drugbank.com/drugs/DB01069
https://pubmed.ncbi.nlm.nih.gov/6849764/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Pathway of Promethazine

Promethazine

Promethazine Sulfoxide

  S-Oxidation
(Hepatic)

CYP2D6

Click to download full resolution via product page

Caption: Metabolic conversion of Promethazine to Promethazine Sulfoxide via CYP2D6.

Experimental Protocols
The quantification of Promethazine and its metabolites, including Promethazine Sulfoxide, from

biological matrices is crucial for pharmacokinetic studies. Promethazine Sulfoxide-d6 serves

as an excellent internal standard in these assays.

Example Analytical Method: HPLC with UV and
Electrochemical Detection
A high-performance liquid chromatography (HPLC) method has been developed for the

simultaneous determination of Promethazine and its metabolites in plasma.[11]

Sample Preparation:

Spiking: Plasma samples are spiked with an internal standard (e.g., Promethazine
Sulfoxide-d6).

Extraction: Solid-phase extraction (SPE) is employed to isolate the analytes from plasma

proteins and other interfering substances.
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Reconstitution: The dried extract is reconstituted in the mobile phase for injection into the

HPLC system.

Chromatographic Conditions:

Column: 5-µm CN column (250 mm x 4.6 mm i.d.).[11]

Mobile Phase: A mixture of methanol, 0.15M ammonium acetate (pH 5.0), and water in a

ratio of 38:50:12 (v/v/v).[11]

Flow Rate: 0.9 mL/min.[11]

Detection:

UV Detector set at a wavelength of 236 nm.[11]

Amperometric (Electrochemical) Detector with the potential set at +0.8 V.[11]
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Analytical Workflow
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Caption: Workflow for the analysis of Promethazine metabolites using HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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